Cas no 33455-95-7 (4-(Hydroxy(pyridin-2-yl)methyl)phenol)

4-(Hydroxy(pyridin-2-yl)methyl)phenol is a versatile organic compound featuring both phenolic and pyridyl functional groups, making it valuable for applications in coordination chemistry and pharmaceutical intermediates. Its bifunctional structure allows for chelation with metal ions, enhancing its utility in catalysis and material science. The hydroxyl and pyridine moieties provide reactive sites for further derivatization, enabling tailored modifications for specific synthetic pathways. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its stability under ambient conditions and well-defined reactivity profile make it a reliable building block for advanced chemical synthesis and research applications.
4-(Hydroxy(pyridin-2-yl)methyl)phenol structure
33455-95-7 structure
Product Name:4-(Hydroxy(pyridin-2-yl)methyl)phenol
CAS No:33455-95-7
MF:C12H11NO2
MW:201.221243143082
CID:1458001
Update Time:2025-05-23

4-(Hydroxy(pyridin-2-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, a-(4-hydroxyphenyl)-
    • 4-hydroxyphenyl(2-pyridyl) carbinol
    • 4-(Hydroxy(pyridin-2-yl)methyl)phenol
    • 4-[hydroxy(pyridin-2-yl)methyl]phenol
    • D81144
    • Inchi: 1S/C12H11NO2/c14-10-6-4-9(5-7-10)12(15)11-3-1-2-8-13-11/h1-8,12,14-15H
    • InChI Key: DWKWIXLSFYSHJT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CN=1)C1C=CC(=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53.4

4-(Hydroxy(pyridin-2-yl)methyl)phenol Pricemore >>

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Additional information on 4-(Hydroxy(pyridin-2-yl)methyl)phenol

Research Briefing on 4-(Hydroxy(pyridin-2-yl)methyl)phenol (CAS: 33455-95-7): Recent Advances and Applications

In recent years, the compound 4-(Hydroxy(pyridin-2-yl)methyl)phenol (CAS: 33455-95-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-phenol hybrid structure, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a versatile scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-(Hydroxy(pyridin-2-yl)methyl)phenol, emphasizing its efficient production via a one-pot condensation reaction. The researchers highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations. Additionally, the study identified its potential as a precursor for the development of novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound's anti-inflammatory properties were investigated. The study revealed that 4-(Hydroxy(pyridin-2-yl)methyl)phenol exhibits potent inhibitory effects on NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational studies have provided insights into the molecular interactions of 4-(Hydroxy(pyridin-2-yl)methyl)phenol with various biological targets. Molecular docking simulations demonstrated its high affinity for the active sites of several enzymes, including COX-2 and MMP-9, which are implicated in inflammation and tumor metastasis. These in silico findings were corroborated by in vitro assays, confirming the compound's efficacy as a multi-target inhibitor.

In the context of drug delivery, recent research has explored the formulation of 4-(Hydroxy(pyridin-2-yl)methyl)phenol into nanoparticle-based systems to enhance its bioavailability and targeted delivery. A study in the International Journal of Pharmaceutics (2023) reported the successful encapsulation of the compound into polymeric nanoparticles, which exhibited sustained release profiles and improved therapeutic outcomes in preclinical models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(Hydroxy(pyridin-2-yl)methyl)phenol. Future research directions may include structural modifications to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapeutics.

In conclusion, 4-(Hydroxy(pyridin-2-yl)methyl)phenol (CAS: 33455-95-7) represents a compelling candidate for further investigation in drug discovery. Its diverse pharmacological activities and synthetic accessibility position it as a valuable tool for addressing unmet medical needs. Continued research into its mechanisms and applications will undoubtedly contribute to advancements in chemical biology and medicinal chemistry.

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